Cas no 350488-79-8 (4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid)

• Product Name: 4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid
• CAS No: 350488-79-8
• MF: C₈H₃ClF₃NO₄
• MW: 269.561931848526
• MDL: MFCD04972737
• CID: 821161
• PubChem ID: 22137841
• Update Time: 2025-05-22

4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid
• AG-F-20389
• AK-79134
• ANW-45111
• CTK4H3454
• MolPort-019-904-533
• RP29597
• SureCN5867089
• 4-Chloro-3-nitro-5-(trifluoromethyl)benzoicacid
• BP-10710
• J-515025
• SCHEMBL5867089
• DTXSID60622767
• AKOS015998981
• 350488-79-8
• 4-chloro-5-nitro-3-trifluoromethylbenzoic acid
• MFCD04972737
• F14504
• AS-67799
• QMHLEMNSBVDXQD-UHFFFAOYSA-N
• CS-0060171
• DB-008872

• MDL： MFCD04972737
• Inchi： 1S/C8H3ClF3NO4/c9-6-4(8(10,11)12)1-3(7(14)15)2-5(6)13(16)17/h1-2H,(H,14,15)
• InChI Key： QMHLEMNSBVDXQD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)C=C1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 268.97000
• Monoisotopic Mass: 268.9702698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.692±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.043 g/l) (25 º C),
• PSA: 83.12000
• LogP: 3.48840

Additional information on 4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid

4-Chloro-3-nitro-5-(trifluoromethyl)benzoic Acid: Properties, Applications, and Market Insights

4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid (CAS No. 350488-79-8) is a specialized aromatic carboxylic acid derivative with significant relevance in modern chemical research and industrial applications. This compound, characterized by its unique trifluoromethyl and nitro functional groups, serves as a versatile building block in pharmaceutical intermediates, agrochemical synthesis, and material science. Its molecular structure (C₈H₃ClF₃NO₄) combines halogenated and electron-withdrawing groups, enabling tailored reactivity for cross-coupling reactions and heterocycle formation.

The growing demand for fluorinated organic compounds in drug discovery has positioned 4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid as a valuable precursor. Researchers frequently utilize this compound to develop bioactive molecules targeting enzyme inhibition, particularly in anti-inflammatory and antimicrobial applications. Recent studies highlight its role in creating protease inhibitors, aligning with the pharmaceutical industry's focus on targeted therapies for metabolic disorders.

In material science, the electron-deficient aromatic system of this benzoic acid derivative facilitates the synthesis of advanced polymers with enhanced thermal stability. Its incorporation into liquid crystal formulations and organic semiconductors addresses the increasing need for high-performance electronic materials. The compound's nitro group allows for further functionalization through reduction or nucleophilic substitution, making it adaptable for cascade reactions in green chemistry approaches.

Market analysis reveals a steady 6.8% CAGR for multifunctional benzoic acid derivatives between 2023-2030, driven by their utility in crop protection chemicals. The 4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid structure proves particularly effective in developing herbicide safeners that enhance selective weed control. Manufacturers are optimizing continuous flow synthesis methods to improve yield (>85%) while reducing environmental impact through atom-efficient protocols.

Analytical characterization of CAS 350488-79-8 typically involves HPLC purity assessment (>98%), FTIR spectroscopy (characteristic C=O stretch at 1685 cm^-1), and X-ray crystallography to confirm the planar aromatic structure. Storage recommendations emphasize protection from moisture at 2-8°C in amber glass containers, with thermal stability up to 150°C under inert atmosphere. The compound's logP value of 2.3 suggests moderate lipophilicity, influencing its formulation strategies in medicinal chemistry.

Emerging applications include its use as a ligand precursor in catalytic systems for C-H activation reactions, a hot topic in sustainable synthesis methodologies. The trifluoromethyl group enhances binding affinity in metal-organic frameworks (MOFs) for gas storage applications. Recent patent filings demonstrate innovative uses in OLED materials, where its electron transport properties improve device efficiency.

Quality control protocols for 4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid emphasize residual solvent analysis by GC-MS and heavy metal screening to meet pharmaceutical-grade standards. Suppliers now provide custom derivatization services to create methyl esters or acid chlorides for specific research needs. The compound's regioselectivity in electrophilic substitutions makes it preferable to simpler benzoic acids for complex molecule construction.

Environmental fate studies indicate moderate biodegradability (OECD 301D) with recommended wwater treatment through activated carbon filtration. The scientific community continues exploring its structure-activity relationships through computational chemistry models, particularly for designing selective kinase inhibitors. As synthetic methodologies advance, 350488-79-8 remains a strategic component in developing next-generation functional materials and therapeutic agents.